3-(Chloromethyl)-1,1,1-trifluoro-3-methylpentane
Description
3-(Chloromethyl)-1,1,1-trifluoro-3-methylpentane (CAS No. 1936730-14-1) is a halogenated hydrocarbon with the molecular formula C₇H₁₂ClF₃ and a molecular weight of 188.62 g/mol . The compound features a chloromethyl (-CH₂Cl) group attached to a trifluoromethyl (-CF₃) and a methyl (-CH₃) branch at the 3-position of a pentane backbone.
Properties
Molecular Formula |
C7H12ClF3 |
|---|---|
Molecular Weight |
188.62 g/mol |
IUPAC Name |
3-(chloromethyl)-1,1,1-trifluoro-3-methylpentane |
InChI |
InChI=1S/C7H12ClF3/c1-3-6(2,5-8)4-7(9,10)11/h3-5H2,1-2H3 |
InChI Key |
YJAWIAACGMAPHL-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(CC(F)(F)F)CCl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Chloromethyl)-1,1,1-trifluoro-3-methylpentane typically involves the chloromethylation of 1,1,1-trifluoro-3-methylpentane. This can be achieved through the reaction of 1,1,1-trifluoro-3-methylpentane with formaldehyde and hydrochloric acid in the presence of a catalyst such as zinc chloride. The reaction is carried out under acidic conditions to facilitate the formation of the chloromethyl group.
Industrial Production Methods
Industrial production of 3-(Chloromethyl)-1,1,1-trifluoro-3-methylpentane may involve large-scale chloromethylation processes using continuous flow reactors to ensure efficient and consistent production. The use of advanced catalysts and optimized reaction conditions can enhance yield and purity, making the process economically viable for industrial applications.
Chemical Reactions Analysis
Types of Reactions
3-(Chloromethyl)-1,1,1-trifluoro-3-methylpentane can undergo various chemical reactions, including:
Substitution Reactions: The chloromethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as hydroxide, amine, or thiol groups.
Oxidation Reactions: The compound can be oxidized to form corresponding alcohols or carboxylic acids, depending on the oxidizing agent and reaction conditions.
Reduction Reactions: Reduction of the chloromethyl group can yield the corresponding methyl derivative.
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include sodium hydroxide, ammonia, and thiols. Reactions are typically carried out in polar solvents such as water or alcohols.
Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed in aprotic solvents such as ether or tetrahydrofuran.
Major Products Formed
Substitution: Products include alcohols, amines, and thioethers.
Oxidation: Products include alcohols and carboxylic acids.
Reduction: The major product is the corresponding methyl derivative.
Scientific Research Applications
3-(Chloromethyl)-1,1,1-trifluoro-3-methylpentane has several applications in scientific research:
Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.
Material Science: The compound is used in the synthesis of fluorinated polymers and materials with unique properties such as high thermal stability and chemical resistance.
Medicinal Chemistry: Research is ongoing to explore its potential as an intermediate in the synthesis of biologically active compounds with potential therapeutic applications.
Mechanism of Action
The mechanism by which 3-(Chloromethyl)-1,1,1-trifluoro-3-methylpentane exerts its effects depends on the specific chemical reactions it undergoes. In nucleophilic substitution reactions, the chlorine atom is displaced by a nucleophile, forming a new covalent bond. The trifluoromethyl group, being highly electronegative, can influence the reactivity and stability of the compound, making it a valuable intermediate in various synthetic pathways.
Comparison with Similar Compounds
Key Observations :
- The trifluoro and methyl branches in the target compound increase steric hindrance and electronegativity compared to simpler analogs like BCME.
- BCME’s linear structure (Cl-CH₂-O-CH₂-Cl) makes it highly reactive and volatile, whereas bulkier substituents in the target compound may reduce volatility .
Key Findings :
- 3-(Chloromethyl)pyridine-HCl exhibits extreme cytotoxicity and carcinogenicity, likely due to its ability to alkylate DNA/RNA .
- BCME’s carcinogenicity is well-documented, with occupational exposure linked to lung cancer .
Insights :
- N-[3-(Chloromethyl)benzyl]-1-adamantanamine exemplifies the therapeutic repurposing of chloromethyl groups in drug design .
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